5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(5-iodofuran-2-yl)methylidene]-3-(2-methoxyethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H10INO3S2/c1-15-5-4-13-10(14)8(18-11(13)17)6-7-2-3-9(12)16-7/h2-3,6H,4-5H2,1H3/b8-6-
• InChI Key: MJZIBJMUSYDSHY-VURMDHGXSA-N
• Canonical SMILES: COCCN1C(=O)C(=CC2=CC=C(O2)I)SC1=S
• Isomeric SMILES: COCCN1C(=O)/C(=C/C2=CC=C(O2)I)/SC1=S
• Molecular Formula: C11H10INO3S2
• Molecular Weight: 395.2 g/mol

Description

5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one is not yet fully understood. However, it is believed that this compound may exert its effects through the modulation of various signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one exhibits a range of biochemical and physiological effects. These include the inhibition of inflammation, the reduction of oxidative stress, and the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its ability to exhibit multiple effects. This makes it a versatile compound that can be used in a range of studies. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which may make it difficult to interpret some results.

Future Directions

There are a number of future directions that could be pursued in the study of 5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one. These include further investigations into its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential as a therapeutic agent for a range of diseases and conditions.
In conclusion, 5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one is a promising compound for use in scientific research. Its multiple effects and potential therapeutic applications make it a valuable candidate for further study.

Synthesis Methods

The synthesis of 5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one can be achieved through a number of methods. One common method involves the reaction of 2-methoxyethylamine with 2-thioxo-1,3-thiazolidin-4-one in the presence of iodine and a suitable solvent.

Scientific Research Applications

The potential applications of 5-[(5-iodo-2-furyl)methylene]-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one in scientific research are numerous. This compound has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, among others. These properties make it a promising candidate for use in the development of new treatments for a range of diseases and conditions.